ethyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 4-bromo-2,5-dimethylpyrazole-3-carboxylate
• InChI: InChI=1S/C8H11BrN2O2/c1-4-13-8(12)7-6(9)5(2)10-11(7)3/h4H2,1-3H3
• InChI Key: CVIBYCFOGAXTBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NN1C)C)Br
• Molecular Formula: C8H11BrN2O2
• Molecular Weight: 247.09 g/mol
• CAS RN: 5775-89-3

Description

Synthesis Analysis

The synthesis of related pyrazole compounds often involves condensation reactions, esterification, and bromination steps. For example, a process for synthesizing ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, an important intermediate in insecticide production, starts from ethyl 2-(3-chloro-2-pyridinyl)-5-oxo-3-pyrazolidinecarboxylate through esterification and bromination, yielding a product with 91.0% total yield and 99% purity (Lan Zhi-li, 2007).

Molecular Structure Analysis

Crystal structure analysis provides insights into the molecular arrangement and bonding. For instance, the study of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate revealed its crystallization in the monoclinic system with space group P21/c, detailing intermolecular interactions such as C-H···O and C-H···π (S. Viveka et al., 2016).

Chemical Reactions and Properties

Pyrazole derivatives exhibit diverse chemical reactivity, which can be influenced by substitutions on the pyrazole ring. For example, the acetylation of ethyl 3-amino-1H-pyrazole-4-carboxylate leads to various N-acetylated products, showcasing the impact of solvent polarity and reaction conditions on product distribution (Anna Kusakiewicz-Dawid et al., 2007).

Safety and Hazards

The compound has been classified as hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has hazard statements H315, H319, and H335. Precautionary statements include P271, P261, and P280. The compound should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided.

Mechanism of Action

Target of Action

Ethyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate is a pyrazole derivative. Pyrazoles are known to interact with various biological targets. For instance, some 4-substituted pyrazoles can act as inhibitors of liver alcohol dehydrogenase . .

Mode of Action

For example, 4-bromopyrazole has been reported to inhibit oxidative phosphorylation, the ATP -32 P exchange reaction, and energy-dependent and independent calcium uptake .

Biochemical Pathways

For instance, some pyrazole derivatives have been shown to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .